Cas no 956568-62-0 (2-5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 956568-62-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD08444896
• CID: 4667532
• PubChem ID: 16228327
• Update Time: 2025-05-24

2-5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 5-amino-3-(4-methoxyphenyl)-
• 2-[5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-yl]ethan-1-ol
• 2-5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol

• MDL： MFCD08444896
• Inchi： 1S/C12H15N3O2/c1-17-10-4-2-9(3-5-10)11-8-12(13)15(14-11)6-7-16/h2-5,8,16H,6-7,13H2,1H3
• InChI Key： VGGDVVLEGHRKHR-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=CC(C2=CC=C(OC)C=C2)=N1

Additional information on 2-5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-ylethan-1-ol

Introduction to Compound CAS No. 956568-62-0: 2-(5-Amino-3-(4-Methoxyphenyl)-1H-Pyrazol-1-yl)ethan-1-ol

The compound with CAS No. 956568-62-0, known as 2-(5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an amino group and a methoxyphenyl group, along with an ethanol moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the amino group and the methoxyphenyl group in this compound further enhances its chemical reactivity and biological activity. Researchers have explored its potential as a lead compound for developing new drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key aspects of this compound is its synthesis methodology. Scientists have developed efficient routes to synthesize 2-(5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-yl)ethan-1-ol, often utilizing microwave-assisted synthesis or catalytic processes to improve yield and purity. These methods not only streamline the production process but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its structure and purity.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 2-(5-amino-3-(4-methoxyphenyl)-1H-pyrazol-1-yli)ethan-o-l with biological systems. These studies have revealed that the molecule's pyrazole ring plays a crucial role in stabilizing interactions with target proteins, potentially enhancing its bioavailability and efficacy.

Moreover, the compound's amino group has been shown to participate in hydrogen bonding, a critical factor in drug-receptor interactions. This feature makes it a promising candidate for designing drugs with improved pharmacokinetic properties, such as enhanced absorption and reduced toxicity.

In conclusion, 2-(5-amino-3-(4-methoxyphenyl)-1H-pyrazol--l-yli)ethan-o-l (CAS No. 956568--l--l) is a multifaceted molecule with significant potential in drug discovery and development. Its unique structure, coupled with recent research findings, underscores its importance in advancing modern medicinal chemistry.